Cas no 127036-29-7 (Docosanoicacid, [tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenyl]methylester)

Docosanoicacid, [tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenyl]methylester Properties

Names and Identifiers

• Docosanoicacid, [tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenyl]methylester
• (1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthren-1-yl)methyl docosanoate
• 4W62CL2H0O
• DIHYDROABIETYL BEHENATE [INCI]
• Behenic acid, dihydroabietyl ester
• Pelemol HAB
• Dihydroabietyl behenate
• UNII-4W62CL2H0O
• Q27260584
• Docosanoic acid, (tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenyl)methyl ester
• 127036-29-7
• +Expand

• InChIKey： XFTTZBXOUVNRTP-UHFFFAOYSA-N
• Inchi： InChI=1S/C42H78O2/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-26-40(43)44-34-41(4)31-25-32-42(5)38-29-27-36(35(2)3)33-37(38)28-30-39(41)42/h35-39H,6-34H2,1-5H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(OCC1(CCCC2(C3CCC(C(C)C)CC3CCC12)C)C)=O

Computed Properties

• Exact Mass: 614.60018173g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 24
• Monoisotopic Mass: 614.60018173g/mol
• Heavy Atom Count: 44
• Complexity: 759
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.8
• Topological Polar Surface Area: 26.3Ų